Cas no 898343-44-7 (N-(3,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(3,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 898343-44-7
• MF: C₃₀H₃₀N₂O₇
• MW: 530.568408489227
• CID: 6566132
• Update Time: 2025-07-15

N-(3,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• 1(4H)-Quinolineacetamide, N-(3,5-dimethoxyphenyl)-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-

• Inchi： 1S/C30H30N2O7/c1-5-38-21-9-7-19(8-10-21)29(34)26-17-32(27-12-11-22(39-6-2)16-25(27)30(26)35)18-28(33)31-20-13-23(36-3)15-24(14-20)37-4/h7-17H,5-6,18H2,1-4H3,(H,31,33)
• InChI Key： VNXGBBYTXLYOSU-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC(OC)=CC(OC)=C2)=O)C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=C(OCC)C=C2)=C1

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 748.9±60.0 °C(Predicted)
• pka: 12.79±0.70(Predicted)

Additional information on N-(3,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Comprehensive Overview of N-(3,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS 898343-44-7)

In the realm of organic chemistry and pharmaceutical research, N-(3,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS 898343-44-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to the quinoline derivative family, a class known for its diverse biological activities. Researchers and industry professionals are increasingly exploring its synthesis, mechanisms, and potential therapeutic benefits, aligning with current trends in drug discovery and small molecule therapeutics.

The molecular structure of CAS 898343-44-7 features a dihydroquinolin-4-one core, substituted with ethoxy and dimethoxyphenyl groups, which contribute to its stability and reactivity. Such modifications are pivotal in medicinal chemistry, as they influence the compound's bioavailability and target specificity. Recent studies highlight its relevance in addressing oxidative stress-related disorders, a hot topic in biomedical research. This aligns with growing public interest in antioxidant therapies and age-related disease prevention, frequently searched topics in health forums and academic databases.

From a synthetic perspective, N-(3,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide is typically prepared via multi-step organic reactions, including acylations and cyclizations. Its ethoxybenzoyl moiety is particularly noteworthy, as it enhances lipophilicity—a critical factor in drug design for improved membrane permeability. Laboratories focusing on structure-activity relationship (SAR) studies often prioritize such compounds to optimize efficacy while minimizing side effects, a recurring theme in precision medicine discussions.

The compound’s potential extends beyond therapeutics. Analytical chemists utilize CAS 898343-44-7 as a reference standard in high-performance liquid chromatography (HPLC) and mass spectrometry, ensuring accuracy in quantifying similar molecules. This application resonates with industries investing in quality control and regulatory compliance, key concerns for pharmaceutical manufacturers. Additionally, its fluorescence properties are being investigated for bioimaging applications, tapping into the booming field of diagnostic technologies.

Environmental and safety profiles of N-(3,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide are also under scrutiny, reflecting broader societal interest in green chemistry. Researchers are evaluating biodegradable alternatives and energy-efficient synthesis routes, addressing sustainability demands—a frequent query in scientific search engines. Such efforts align with global initiatives to reduce the ecological footprint of chemical production.

In summary, CAS 898343-44-7 represents a versatile compound bridging medicinal chemistry, analytical science, and material innovation. Its study not only advances academic knowledge but also responds to real-world challenges in healthcare and technology. As interest in personalized medicine and sustainable practices grows, this molecule is poised to remain a focal point in interdisciplinary research.